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Compound of Interest

Compound Name: Fmoc-Ser(PO(NHPr)2)-OH

cat. No.: 812409824

An in-depth analysis of the molecular weight of Fmoc-Ser(PO(NHPr)2)-OH, a notable
compound in biochemical research and pharmaceutical development, is presented in this
technical guide. The precise determination of its molecular weight is fundamental for a range of
applications, including stoichiometry in chemical reactions, mass spectrometry analysis, and
the formulation of drug products. This document provides a detailed breakdown of the
molecular weight calculation, adhering to a systematic and clear protocol.

Molecular Composition and Formula

Fmoc-Ser(PO(NHPr)2)-OH is a derivative of the amino acid serine. The 'Fmoc' group (9-
fluorenylmethyloxycarbonyl) is a common protecting group in solid-phase peptide synthesis.
The serine side chain is modified with a phosphoramidate group, specifically
bis(propylamino)phosphate. The chemical structure of this compound determines its molecular
formula.

The established molecular formula for Fmoc-Ser(PO(NHPr)2)-OH is C24H32N306P. This
formula indicates that each molecule is composed of:

24 Carbon (C) atoms

32 Hydrogen (H) atoms

3 Nitrogen (N) atoms

6 Oxygen (O) atoms
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e 1 Phosphorus (P) atom

Methodology for Molecular Weight Calculation

The molecular weight of a compound is determined by the sum of the atomic weights of its
constituent atoms. The protocol for this calculation involves the following steps:

Identification of the Molecular Formula: The correct molecular formula of the compound is
first established. For the subject compound, this is C2aH32N3O0e6P.

o Determination of Atomic Weights: The standard atomic weight of each element in the formula
is obtained from the periodic table. These weights are typically expressed in atomic mass
units (amu) or Daltons (Da).

o Calculation of Elemental Contribution: The number of atoms of each element is multiplied by
its respective atomic weight to determine the total mass contribution of that element to the
molecule.

e Summation: The mass contributions of all elements are summed to yield the final molecular
weight of the compound.

Data Presentation: Molecular Weight Calculation

The following table provides a comprehensive breakdown of the molecular weight calculation
for Fmoc-Ser(PO(NHPr)2)-OH, based on its molecular formula C24H32N3O06P.

Quantity of Atomic Weight
Element Symbol Subtotal (Da)
Atoms (Da)
Carbon C 24 12.011 288.264
Hydrogen H 32 1.008 32.256
Nitrogen N 3 14.007 42.021
Oxygen o} 6 15.999 95.994
Phosphorus P 1 30.974 30.974

Total 489.509
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The calculated molecular weight of Fmoc-Ser(PO(NHPr)2)-OH is 489.51 Da.

Visualization of Molecular Composition

The following diagram illustrates the hierarchical relationship between the constituent elements
and the final calculated molecular weight of the compound.

Elemental Components

Carbon (C) Hydrogen (H) Nitrogen (N) Oxygen (O) Phosphorus (P)
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95.994

288.264

Total Molecular Weight
Fmoc-Ser(PO(NHPr)2)-OH
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Click to download full resolution via product page

Caption: Hierarchical calculation of the molecular weight of Fmoc-Ser(PO(NHPr)2)-OH.

« To cite this document: BenchChem. [Fmoc-Ser(PO(NHPr)2)-OH molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12409824#fmoc-ser-po-nhpr-2-oh-molecular-weight]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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